Cas no 171742-63-5 (1,2-Benzenediamine, N,N'-bis(2,2-dimethylpropyl)-)

• Product Name: 1,2-Benzenediamine, N,N'-bis(2,2-dimethylpropyl)-
• CAS No: 171742-63-5
• MF: C₁₆H₂₈N₂
• MW: 248.406924247742
• CID: 1354899
• PubChem ID: 5250269
• Update Time: 2025-04-20

1,2-Benzenediamine, N,N'-bis(2,2-dimethylpropyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2-Benzenediamine, N,N'-bis(2,2-dimethylpropyl)-
• 1-N,2-N-bis(2,2-dimethylpropyl)benzene-1,2-diamine
• 171742-63-5
• DTXSID60413253

• Inchi： 1S/C16H28N2/c1-15(2,3)11-17-13-9-7-8-10-14(13)18-12-16(4,5)6/h7-10,17-18H,11-12H2,1-6H3
• InChI Key： WRDHINSURFUEKJ-UHFFFAOYSA-N
• SMILES： N(C1C=CC=CC=1NCC(C)(C)C)CC(C)(C)C

Computed Properties

• Exact Mass: 248.22544
• Monoisotopic Mass: 248.225248902g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 24.1Ų

Experimental Properties

• PSA: 24.06